Cas no 824969-43-9 (1-Propanone, 1-(5-butyl-2-thiazolyl)-)

1-Propanone, 1-(5-butyl-2-thiazolyl)- structure
824969-43-9 structure
Product Name:1-Propanone, 1-(5-butyl-2-thiazolyl)-
CAS No:824969-43-9
MF:C10H15NOS
MW:197.297201395035
CID:689596
PubChem ID:71418287
Update Time:2025-04-19

1-Propanone, 1-(5-butyl-2-thiazolyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone, 1-(5-butyl-2-thiazolyl)-
    • 1-(5-butyl-1,3-thiazol-2-yl)propan-1-one
    • 824969-43-9
    • DTXSID90837605
    • Inchi: 1S/C10H15NOS/c1-3-5-6-8-7-11-10(13-8)9(12)4-2/h7H,3-6H2,1-2H3
    • InChI Key: NMWMPUUUSAGXMM-UHFFFAOYSA-N
    • SMILES: S1C(C(CC)=O)=NC=C1CCCC

Computed Properties

  • Exact Mass: 197.08743528g/mol
  • Monoisotopic Mass: 197.08743528g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 58.2Ų

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